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Solcitinib Storage Specifications

The table below summarizes the handling and storage instructions for Solcitinib as provided by chemical

suppliers.

Specification Supplier Recommendations

Form Solid (powder) [1] [2]

Storage Temperature (Solid) -20°C [1] [2]

Solubility in DMSO 16.67 mg/mL to 39 mg/mL (requires heating to 60°C) [1] [2]

Storage of DMSO Solution -80°C (2 years); -20°C (1 year) [1]

Supplier data indicates that Solcitinib stock solutions in DMSO are typically stored at -20°C for one year or

-80°C for two years [1]. For the most accurate and specific handling instructions for your supplied

compound, always consult the Certificate of Analysis (CoA) from your vendor.

General Stability of Compounds in DMSO
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While Solcitinib-specific data is unavailable, published research on large compound libraries provides

crucial context for DMSO storage. One study monitoring ~7,200 compounds as 20 mM DMSO solutions at

room temperature found a significant decrease in integrity over time [3]:

Storage Duration at Room Temperature Probability of Observing Compound

3 months 92%

6 months 83%

1 year 52%

Another study on 1,404 compounds found that 85% were stable in a DMSO/water mixture (90/10) over a

2-year period when stored at 4°C [4]. This suggests that adding water does not necessarily lead to rapid

degradation and that cooler storage temperatures significantly enhance stability.

Experimental Methodology for Stability Assessment

The general stability data cited above was generated using rigorous experimental protocols. Here is a

summary of the key methodologies you can use as a reference for designing your own stability studies.

Sample Preparation and Storage: In the general stability study, compounds were prepared as 20
mM solutions in DMSO and stored under ambient conditions (room temperature) for one year [3].
The wet DMSO study used a DMSO/water mixture (90/10) and stored samples at 4°C [4].

Compound Integrity Analysis: The primary technique used was flow injection analysis coupled
with electrospray ionization mass spectrometry (FIA-ESI-MS). This method allows for the direct

analysis of samples without chromatography to detect the presence or absence of the expected
compound mass [3].

Data Analysis and Modeling: The stability data was analyzed using a repeated-measures logistic
regression model to correlate the length of storage with the probability of observing the intact

compound. This statistical approach helps in predicting an acceptable limit for compound loss and
determining a maximum storage time [3].

The following workflow diagrams the key stages of a compound stability study as described in the research:
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Recommendations for Researchers

Based on the synthesized information, here are actionable recommendations for handling Solcitinib and

similar compounds:

Prioritize Low-Temperature Storage: Always store Solcitinib powder at -20°C and freshly prepared

stock solutions at -80°C for long-term stability, in line with supplier suggestions [1] [2].
Minimize Room Temperature Exposure: The general stability study clearly shows that storage at

room temperature leads to progressive compound degradation. Limit the time your samples spend
outside of the recommended freezer conditions [3].
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Consider Aqueous Mixtures Carefully: If your protocol requires a DMSO/water mixture, be aware

that it can be used successfully, but plan for storage at 4°C and understand that stability is
compound-dependent [4].

Validate Stability for Critical Projects: For long-term projects relying on Solcitinib, consider
running a small-scale stability study using LC-MS to establish your own degradation curve, as vendor

and general literature data may not be fully predictive for your specific lot and conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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